Cas no 1240581-16-1 (1-[(3,4-Difluorophenyl)methyl]-2-methylpiperazine)

• Product Name: 1-[(3,4-Difluorophenyl)methyl]-2-methylpiperazine
• CAS No: 1240581-16-1
• MF: C₁₂H₁₆F₂N₂
• MW: 226.265649795532
• MDL: MFCD16811235
• CID: 4690537
• Update Time: 2025-06-11

1-[(3,4-Difluorophenyl)methyl]-2-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(3,4-difluorophenyl)methyl]-2-methylpiperazine
• CC1CNCCN1CC1=CC(F)=C(F)C=C1
• 1-[(3,4-Difluorophenyl)methyl]-2-methylpiperazine

• MDL： MFCD16811235
• Inchi： 1S/C12H16F2N2/c1-9-7-15-4-5-16(9)8-10-2-3-11(13)12(14)6-10/h2-3,6,9,15H,4-5,7-8H2,1H3
• InChI Key： SLZFSTQFDHZRRM-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CN1CCNCC1C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 225
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-[(3,4-Difluorophenyl)methyl]-2-methylpiperazine

Professional Introduction to Compound with CAS No. 1240581-16-1 and Product Name: 1-[(3,4-Difluorophenyl)methyl]-2-methylpiperazine

The compound identified by the CAS number 1240581-16-1 and the product name 1-[(3,4-Difluorophenyl)methyl]-2-methylpiperazine represents a significant molecule in the realm of pharmaceutical chemistry. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of 3,4-difluorophenyl and methylpiperazine moieties in its structure imparts unique pharmacological properties, making it a subject of considerable interest in drug discovery and development.

In recent years, the exploration of piperazine-based compounds has seen remarkable advancements, particularly in the treatment of neurological disorders, infectious diseases, and cancer. The structural features of 1-[(3,4-Difluorophenyl)methyl]-2-methylpiperazine contribute to its potential as a lead compound for further medicinal chemistry optimization. The 3,4-difluorophenyl group enhances the lipophilicity and metabolic stability of the molecule, while the methylpiperazine moiety is known for its ability to modulate receptor interactions, particularly in GABAergic and dopaminergic systems.

Recent studies have highlighted the significance of fluorinated aromatic rings in enhancing drug efficacy and bioavailability. The incorporation of fluorine atoms in the 3,4-difluorophenyl group not only improves the compound's binding affinity to target proteins but also increases its resistance to metabolic degradation. This feature is particularly crucial in the development of long-acting pharmaceuticals where sustained activity is desired. The methylpiperazine component further contributes to the compound's pharmacokinetic profile by influencing its solubility and distribution within biological systems.

The synthesis of 1-[(3,4-Difluorophenyl)methyl]-2-methylpiperazine involves a series of well-established organic reactions that highlight the versatility of modern synthetic methodologies. Key steps include nucleophilic substitution reactions to introduce the piperazine moiety and palladium-catalyzed cross-coupling reactions for the formation of carbon-carbon bonds involving the 3,4-difluorophenyl group. These synthetic strategies not only ensure high yield and purity but also allow for easy modifications to explore analogues with enhanced properties.

From a medicinal chemistry perspective, 1-[(3,4-Difluorophenyl)methyl]-2-methylpiperazine serves as a valuable scaffold for structure-activity relationship (SAR) studies. By systematically varying substituents around the piperazine ring or the aromatic ring, researchers can gain insights into which structural features are most critical for biological activity. Such studies are instrumental in identifying lead compounds that can be further optimized to achieve desired therapeutic effects with minimal side effects.

The compound's potential applications extend across multiple therapeutic areas. In neurology, for instance, piperazine derivatives have shown promise in treating conditions such as Parkinson's disease and epilepsy by modulating neurotransmitter pathways. The unique combination of substituents in 1-[(3,4-Difluorophenyl)methyl]-2-methylpiperazine may confer additional advantages such as improved blood-brain barrier penetration or reduced toxicity compared to existing treatments.

In oncology research, fluorinated aromatic compounds have gained attention due to their ability to interfere with tumor growth mechanisms. The 3,4-difluorophenyl group in this molecule may enhance its interaction with enzymes involved in cell proliferation or apoptosis, making it a candidate for anticancer drug development. Preclinical studies are currently underway to evaluate its efficacy against various cancer cell lines and its potential as a single-agent or combination therapy.

The pharmacological profile of 1-[(3,4-Difluorophenyl)methyl]-2-methylpiperazine is further shaped by its interaction with biological targets such as receptors and enzymes. Computational modeling techniques have been employed to predict how modifications to its structure might influence these interactions. These virtual screening approaches complement experimental efforts by rapidly identifying promising candidates for further investigation.

Regulatory considerations play a critical role in advancing compounds like 1-[(3,4-Difluorophenyl)methyl]-2-methylpiperazine through clinical trials and eventual market approval. Compliance with Good Manufacturing Practices (GMP) ensures that synthetic intermediates and final products meet stringent quality standards. Additionally, thorough toxicological assessments are necessary to evaluate potential risks associated with long-term use before human trials can commence.

The future direction of research on this compound lies in exploring novel synthetic routes that improve scalability and cost-efficiency without compromising purity or yield. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into viable therapeutic options that address unmet medical needs.

In conclusion,1-[(3,4-Difluorophenyl)methyl]-2-methylpiperazine (CAS No. 1240581-16-1) represents a promising candidate for further development in pharmaceuticals due to its unique structural features and potential biological activities. Ongoing research continues to uncover new applications and optimize synthetic methodologies aimed at bringing this compound closer to clinical use.